Cas no 2624142-06-7 (5-fluorofuro3,2-bpyridine-2-carboxylic acid)

• Product Name: 5-fluorofuro3,2-bpyridine-2-carboxylic acid
• CAS No: 2624142-06-7
• MF: C₈H₄FNO₃
• MW: 181.120665550232
• MDL: MFCD33550813
• CID: 5671206
• PubChem ID: 155977882
• Update Time: 2025-06-12

5-fluorofuro3,2-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624142-06-7
• 5-fluorofuro[3,2-b]pyridine-2-carboxylic acid
• EN300-27144412
• 5-fluorofuro3,2-bpyridine-2-carboxylic acid

• MDL： MFCD33550813
• Inchi： 1S/C8H4FNO3/c9-7-2-1-5-4(10-7)3-6(13-5)8(11)12/h1-3H,(H,11,12)
• InChI Key： KPEJEPSHUOVXCE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=C(C(=O)O)O2)N=1

Computed Properties

• Exact Mass: 181.01752115g/mol
• Monoisotopic Mass: 181.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-fluorofuro3,2-bpyridine-2-carboxylic acid

Recent Advances in the Study of 5-Fluorofuro[3,2-b]pyridine-2-carboxylic Acid (CAS: 2624142-06-7)

5-Fluorofuro[3,2-b]pyridine-2-carboxylic acid (CAS: 2624142-06-7) is a fluorinated heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furopyridine scaffold and carboxylic acid functionality, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements in the study of 5-fluorofuro[3,2-b]pyridine-2-carboxylic acid is its role as a building block for the synthesis of targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including EGFR and VEGFR2. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, leading to the identification of several lead candidates with nanomolar potency.

In addition to its applications in kinase inhibition, 5-fluorofuro[3,2-b]pyridine-2-carboxylic acid has also been explored for its antimicrobial properties. A recent preprint on bioRxiv highlighted its efficacy against multidrug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. These findings suggest its potential as a scaffold for developing next-generation antibiotics.

The synthetic routes to 5-fluorofuro[3,2-b]pyridine-2-carboxylic acid have also been a subject of recent research. A 2024 paper in Organic Letters described a novel, high-yield synthetic pathway using palladium-catalyzed cross-coupling reactions. This method offers significant advantages over traditional approaches, including improved scalability and reduced environmental impact. The authors emphasized the compound's versatility as a precursor for further functionalization, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

Despite these promising developments, challenges remain in the clinical translation of 5-fluorofuro[3,2-b]pyridine-2-carboxylic acid derivatives. Pharmacokinetic studies have indicated that some analogs exhibit limited oral bioavailability, necessitating further structural modifications. Ongoing research is focused on addressing these limitations through prodrug strategies and formulation optimization. The compound's unique chemical properties continue to make it a valuable tool for medicinal chemists, and its applications are expected to expand as new studies emerge.